Cas no 1207001-99-7 (N-[(4-methoxyphenyl)methyl]-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide)

• Product Name: N-[(4-methoxyphenyl)methyl]-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide
• CAS No: 1207001-99-7
• MF: C₂₃H₂₁N₃O₃S
• MW: 419.49614405632
• CID: 5398419
• Update Time: 2025-05-19

N-[(4-methoxyphenyl)methyl]-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-methoxyphenyl)methyl]-2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3-yl]acetamide
• N-[(4-methoxyphenyl)methyl]-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide

• Inchi： 1S/C23H21N3O3S/c1-15-3-7-17(8-4-15)19-13-30-22-21(19)25-14-26(23(22)28)12-20(27)24-11-16-5-9-18(29-2)10-6-16/h3-10,13-14H,11-12H2,1-2H3,(H,24,27)
• InChI Key： UKXFKJKSCAOOSN-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(OC)C=C1)(=O)CN1C=NC2C(C3=CC=C(C)C=C3)=CSC=2C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-[(4-methoxyphenyl)methyl]-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide

Comprehensive Overview of N-[(4-methoxyphenyl)methyl]-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide (CAS No. 1207001-99-7)

N-[(4-methoxyphenyl)methyl]-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide (CAS 1207001-99-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the thieno[3,2-d]pyrimidine class, which is known for its diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting specific enzymes or receptors involved in disease pathways.

The molecular structure of N-[(4-methoxyphenyl)methyl]-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide features a thienopyrimidine core, which is often associated with anti-inflammatory and anticancer properties. The presence of the 4-methoxyphenyl and 4-methylphenyl substituents further enhances its pharmacological profile, making it a promising candidate for further study. Recent trends in drug development highlight the importance of such heterocyclic compounds in addressing unmet medical needs, particularly in oncology and immunology.

One of the key advantages of CAS 1207001-99-7 is its synthetic versatility. Chemists can modify its structure to optimize bioavailability, selectivity, and potency. This adaptability aligns with the growing demand for small-molecule therapeutics in precision medicine. Additionally, the compound's stability under various conditions makes it suitable for extensive preclinical testing, a critical step in the drug development pipeline.

In the context of current research trends, N-[(4-methoxyphenyl)methyl]-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide is being explored for its potential role in modulating kinase activity. Kinases are a hot topic in biomedical research due to their involvement in cell signaling pathways. Targeting specific kinases with compounds like CAS 1207001-99-7 could lead to breakthroughs in treating conditions such as autoimmune diseases and certain cancers.

The commercial potential of N-[(4-methoxyphenyl)methyl]-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide is also noteworthy. With the pharmaceutical industry increasingly focusing on novel drug candidates, this compound has attracted interest from both academic and industrial researchers. Its unique scaffold offers opportunities for patenting new derivatives, which could lead to lucrative partnerships and licensing agreements.

From a synthetic chemistry perspective, the preparation of CAS 1207001-99-7 involves multi-step organic reactions, including condensation and cyclization processes. Researchers are continually refining these methods to improve yield and purity, which are essential for scaling up production. The compound's structure-activity relationship (SAR) studies are also a focal point, as they provide insights into how structural modifications affect its biological activity.

Environmental and safety considerations are paramount when working with N-[(4-methoxyphenyl)methyl]-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to ensure workplace safety. Regulatory compliance is another critical aspect, particularly for researchers aiming to translate their findings into clinical applications.

In summary, N-[(4-methoxyphenyl)methyl]-2-[7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]acetamide (CAS 1207001-99-7) represents a fascinating area of study in medicinal chemistry. Its structural complexity, combined with its potential therapeutic applications, makes it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound may well emerge as a key player in the development of next-generation pharmaceuticals.